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Abstract
A28695B is a polyether ionophore antibiotic produced by the bacterium Streptomyces albus.

As a member of the ionophore class of antibiotics, its primary mechanism of action involves the

transport of cations across biological membranes, leading to the disruption of vital

transmembrane ion concentration gradients. This disruption is the basis for its antimicrobial

properties. This technical guide provides a comprehensive overview of the known

physicochemical properties of A28695B, details on its mechanism of action, and outlines

experimental methodologies for its characterization.

Physicochemical Properties
A28695B is a complex organic molecule with the chemical formula C48H82O17.[1] Its intricate

structure, featuring multiple heterocyclic rings and oxygen-containing functional groups,

dictates its physicochemical behavior and biological activity. A summary of its key properties is

presented in Table 1.

Table 1: Physicochemical Properties of A28695B
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Property Value Reference

Molecular Formula C48H82O17 [1]

Molecular Weight 931.17 g/mol [1]

Exact Mass 930.5552 [1]

Appearance Solid powder

Storage Conditions

Dry, dark, and at 0-4°C for

short-term (days to weeks) or

-20°C for long-term (months to

years)

Note: Specific experimental data for melting point, pKa, logP, and detailed solubility are not

readily available in the public domain. The provided information is based on general

characteristics of polyether antibiotics and available supplier data.

Mechanism of Action: Ionophore Activity
The primary mechanism of action of A28695B is its function as an ionophore. Ionophores are

lipid-soluble molecules that can bind to and transport ions across the lipid bilayer of cell

membranes. This process disrupts the essential ion gradients that cells maintain for various

physiological functions.

The general mechanism for a polyether ionophore like A28695B can be visualized as follows:
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Caption: Ionophore mechanism of A28695B across the cell membrane.

This disruption of the ion balance across the cell membrane can lead to a cascade of

downstream effects, including:

Alterations in membrane potential.

Disruption of cellular respiration and energy production.

Induction of apoptotic pathways.

While the general ionophoric activity is established, the specific ion selectivity and the precise

downstream signaling pathways affected by A28695B have not been extensively characterized

in publicly available literature.

Experimental Protocols
Detailed experimental protocols for the characterization of A28695B are not widely published.

However, standard methodologies for the analysis of polyether antibiotics can be applied.

Structure Elucidation
The structure of A28695B was originally determined using a combination of spectroscopic

techniques. The general workflow for such a structure elucidation is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664728#physicochemical-properties-of-a28695b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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